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Compound of Interest

Compound Name: Dapivirine

Cat. No.: B1669821

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the formulation development of
the dapivirine-releasing vaginal ring, a critical technology in HIV prevention. This document
details the materials, manufacturing processes, and analytical methods essential for the
development and quality control of this drug delivery system.

Formulation and Composition

The dapivirine vaginal ring is a matrix-type silicone elastomer ring designed for sustained,
localized release of the antiretroviral drug dapivirine.[1] The standard ring has an outer
diameter of 56 mm and a cross-sectional diameter of 7.7 mm.[1][2]

Core Components

The primary components of the dapivirine vaginal ring formulation are:

» Active Pharmaceutical Ingredient (API): Dapivirine (a non-nucleoside reverse transcriptase
inhibitor).[1][2]

e Polymer Matrix: Medical-grade silicone elastomer.[1][3]

o Excipients: Specific additives to modulate drug release or enhance mechanical properties
may be included. For example, hydroxypropylmethylcellulose (HPMC) has been investigated
as a release modulator in multipurpose rings.[4]
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Dapivirine Loading

The approved dapivirine vaginal ring contains 25 mg of dapivirine, designed to release
approximately 4 mg of the drug over a 28-day period.[5][6] Various other formulations have
been developed and tested for different release profiles and durations, including rings
containing 100 mg or 200 mg of dapivirine for extended use.[7][8] Multipurpose rings
combining dapivirine with other active ingredients like levonorgestrel (a contraceptive) or
darunavir (another antiretroviral) have also been formulated.[3][7]

Manufacturing Process

The primary method for manufacturing dapivirine vaginal rings is injection molding.[3][9] This
process allows for precise control over the ring's dimensions and ensures a homogenous
distribution of dapivirine throughout the silicone matrix.

Manufacturing Workflow Diagram
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Premix Preparation
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Final Mixing
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;
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:

Package Rings
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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